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Compound of Interest

Compound Name: NPS-2143 hydrochloride

Cat. No.: B1353926

Technical Support Center: NPS-2143
Hydrochloride

This technical support center provides researchers, scientists, and drug development
professionals with essential information regarding the storage, handling, and troubleshooting of
experiments involving NPS-2143 hydrochloride.

Frequently Asked Questions (FAQSs)

Q1: What is the recommended method for storing NPS-2143 hydrochloride?

A: Proper storage of NPS-2143 hydrochloride is crucial for maintaining its stability and
ensuring reliable experimental outcomes. Recommendations for storing the compound in both
solid and solution form are summarized below.

Q2: How should | prepare stock solutions of NPS-2143 hydrochloride?

A: NPS-2143 hydrochloride is soluble in organic solvents such as Dimethyl Sulfoxide (DMSO)
and ethanol.[1] For most in vitro experiments, DMSO is the recommended solvent. To prepare
a stock solution, dissolve the compound in fresh, anhydrous DMSO to the desired
concentration.[2] If precipitation is observed, gentle warming and/or sonication can be used to
aid dissolution. For in vivo studies, specific formulations using co-solvents like PEG300,
Tween-80, and saline, or corn oil are often required.
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Q3: Can | store stock solutions of NPS-2143 hydrochloride? If so, under what conditions?

A: Yes, stock solutions of NPS-2143 hydrochloride in DMSO can be stored for future use. For
long-term storage, it is recommended to aliquot the stock solution into smaller volumes to avoid
repeated freeze-thaw cycles and store at -80°C. For shorter periods, storage at -20°C is also
acceptable.

Q4: What is the mechanism of action of NPS-2143 hydrochloride?

A: NPS-2143 hydrochloride is a selective and potent antagonist of the Calcium-Sensing
Receptor (CaSR).[1] The CaSR is a G-protein coupled receptor that plays a key role in
regulating extracellular calcium homeostasis. By blocking the CaSR, NPS-2143 stimulates the
secretion of parathyroid hormone (PTH).[1]
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Issue

Potential Cause

Recommended Solution

Compound Precipitation in
Stock Solution

- Solvent has absorbed
moisture.- Solution
concentration is too high.-

Improper storage.

- Use fresh, anhydrous DMSO
to prepare solutions.[2]- Gently
warm the solution or sonicate
to redissolve the compound.-
Ensure the stock solution is
stored at the recommended
temperature and protected

from moisture.

Inconsistent Experimental

Results

- Degradation of the compound
due to improper storage or
handling.- Repeated freeze-
thaw cycles of the stock

solution.

- Prepare fresh stock solutions
from solid compound.- Aliquot
stock solutions into single-use
volumes to avoid freeze-thaw
cycles.[2]- For in vivo
experiments, it is
recommended to prepare the
working solution fresh on the

day of use.

Unexpected Peaks in

Analytical Data (e.g., HPLC,

LC-MS)

- Potential degradation of the
compound.- Contamination of

the solvent or sample.

- While specific degradation
products of NPS-2143
hydrochloride are not
extensively documented in
publicly available literature,
general best practices should
be followed to minimize
degradation. Protect the
compound and its solutions
from light and exposure to
strong acids, bases, and
oxidizing agents.- Use high-
purity solvents and ensure all

labware is clean.

Low Solubility in Aqueous

Buffers

- NPS-2143 hydrochloride has
limited solubility in agueous

solutions.

- For cell-based assays, the
final concentration of DMSO in

the culture medium should be
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kept low (typically <0.1%) to
avoid solvent-induced toxicity.
Prepare a concentrated stock
solution in DMSO and then
dilute it in the aqueous
experimental buffer or media

immediately before use.

Data and Protocols

Storage Recommendations @@

Storage

Form Temperature Duration Reference
Solid (Powder) -20°C 3 years [2]
Solution in Solvent -80°C 1 year [2]
Solution in Solvent -20°C 1 month [2]

olubili

Solvent Maximum Concentration Reference
DMSO 82 mg/mL (200.52 mM) [2]
DMSO 44.54 mg/mL (100 mM) [1]
Ethanol 4.45 mg/mL (10 mM) [1]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

o Materials: NPS-2143 hydrochloride powder, anhydrous DMSO, sterile microcentrifuge
tubes.

e Procedure:
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o Allow the NPS-2143 hydrochloride vial to equilibrate to room temperature before
opening.

o Weigh the desired amount of NPS-2143 hydrochloride powder in a sterile
microcentrifuge tube.

o Add the calculated volume of anhydrous DMSO to achieve a final concentration of 10 mM.
For example, to prepare 1 mL of a 10 mM solution (assuming a molecular weight of
445.38 g/mol ), dissolve 4.45 mg of NPS-2143 hydrochloride in 1 mL of DMSO.

o Vortex or sonicate the solution until the compound is completely dissolved.
o Aliquot the stock solution into smaller, single-use volumes in sterile tubes.

o Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.

Visualizations
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Mechanism of Action of NPS-2143 Hydrochloride

NPS-2143 Hydrochloride

Antagonizes

Calcium-Sensing Receptor (CaSR)
(on Parathyroid Gland Cells)

Activates

Parathyroid Hormone (PTH) Secretion
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General In Vitro Experimental Workflow
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:
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(Dilute in Culture Medium)

:
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'
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(e.g., Ca2+ flux, PTH secretion)
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'

Analyze and Interpret Results
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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